![molecular formula C19H22N2O2S2 B4071994 2-[(4-tert-butylphenyl)sulfonyl]-4,6-dimethylthieno[2,3-b]pyridin-3-amine](/img/structure/B4071994.png)
2-[(4-tert-butylphenyl)sulfonyl]-4,6-dimethylthieno[2,3-b]pyridin-3-amine
Overview
Description
2-[(4-tert-butylphenyl)sulfonyl]-4,6-dimethylthieno[2,3-b]pyridin-3-amine, commonly known as DTT-205, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, particularly in medical research.
Mechanism of Action
DTT-205 works by inhibiting the activity of certain enzymes, particularly protein kinases, which play a crucial role in cell proliferation and survival. By inhibiting these enzymes, DTT-205 can prevent the growth and proliferation of cancer cells, leading to their eventual death. Additionally, DTT-205 has been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
DTT-205 has been shown to have a number of biochemical and physiological effects, particularly in cancer cells. Studies have shown that DTT-205 can induce cell cycle arrest and apoptosis in cancer cells, leading to their eventual death. Additionally, DTT-205 has been shown to inhibit the activity of certain enzymes involved in the production of reactive oxygen species, which can contribute to the development of cancer and other diseases.
Advantages and Limitations for Lab Experiments
DTT-205 has several advantages for lab experiments, including its high potency and selectivity for specific enzymes, making it a useful tool for studying the mechanisms of cancer and other diseases. However, DTT-205 also has limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action and potential side effects.
Future Directions
There are several future directions for research on DTT-205, including further studies on its mechanisms of action and potential side effects, as well as its potential applications in the treatment of various diseases. Additionally, research on the synthesis and modification of DTT-205 may lead to the development of more potent and selective compounds with even greater therapeutic potential.
Scientific Research Applications
DTT-205 has been found to have potential applications in medical research, particularly in the field of cancer treatment. Studies have shown that DTT-205 can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. Additionally, DTT-205 has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
2-(4-tert-butylphenyl)sulfonyl-4,6-dimethylthieno[2,3-b]pyridin-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S2/c1-11-10-12(2)21-17-15(11)16(20)18(24-17)25(22,23)14-8-6-13(7-9-14)19(3,4)5/h6-10H,20H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFHBTHZTWJZZKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=C(S2)S(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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